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hydroxyphenylglycolaldehyde
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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available toxicological

information for 3-Methoxy-4-hydroxyphenylglycolaldehyde (MHPG-aldehyde). It is intended

for research and informational purposes only. Direct toxicological data for MHPG-aldehyde is

limited; therefore, this guide extrapolates from data on structurally related aldehydes and

general principles of aldehyde toxicity. All experimental data presented are illustrative and

should be confirmed through dedicated studies.

Introduction
3-Methoxy-4-hydroxyphenylglycolaldehyde (MHPG-aldehyde) is a key intermediate in the

metabolism of norepinephrine, a critical neurotransmitter in the sympathetic nervous system.[1]

[2] It is formed from 3-methoxy-4-hydroxyphenylglycol (MHPG) via oxidation.[1] As an

aldehyde, MHPG-aldehyde possesses a reactive carbonyl group, which is a structural feature

associated with potential toxicity.[3][4] Aldehydes are known to interact with biological

macromolecules, leading to cellular damage and various toxicological endpoints.[3][4][5] This

guide provides a detailed examination of the known and potential toxicological profile of

MHPG-aldehyde, drawing upon current literature and established toxicological methodologies.
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A summary of the key physicochemical properties of MHPG-aldehyde is presented in Table 1.

Property Value Source

Molecular Formula C₉H₁₀O₄ [6]

Molecular Weight 182.17 g/mol [6]

CAS Number 17592-23-3 [6]

Appearance Solid (predicted) [6]

Water Solubility Data not available

logP -0.9 (predicted)

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion (ADME) - Hypothetical
Detailed ADME data for MHPG-aldehyde are not available. However, based on its structure

and the general behavior of catecholamine metabolites, a hypothetical profile can be proposed.

Absorption: Due to its relatively small size and polar nature, MHPG-aldehyde is likely to be

absorbed from the gastrointestinal tract if ingested. Dermal and inhalation absorption are

also possible routes of exposure.

Distribution: Following absorption, MHPG-aldehyde would be expected to distribute into

various tissues. Its ability to cross the blood-brain barrier is unknown.

Metabolism: MHPG-aldehyde is an intermediate in the metabolic pathway of norepinephrine.

[1] It is anticipated to be further metabolized, primarily through oxidation to 3-methoxy-4-

hydroxymandelic acid (vanillylmandelic acid, VMA) by aldehyde dehydrogenase (ALDH)

enzymes.[7] This detoxification pathway is crucial in mitigating aldehyde toxicity.[7]

Excretion: The metabolites of MHPG-aldehyde, such as VMA, are primarily excreted in the

urine.
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Direct quantitative toxicological data for MHPG-aldehyde, such as LD50 (median lethal dose)

or NOAEL (No-Observed-Adverse-Effect Level), are not currently available in the public

domain. The following tables present a template for such data, which would need to be

determined through standardized toxicological testing.

Table 2: Acute Toxicity - Illustrative Data

Test Species Route LD50 (mg/kg) Observations

Acute Oral

Toxicity
Rat Oral

Data not

available

Acute Dermal

Toxicity
Rabbit Dermal

Data not

available

Acute Inhalation

Toxicity
Rat Inhalation

Data not

available

Table 3: Sub-chronic and Chronic Toxicity - Illustrative Data

Study Duration Species Route
NOAEL
(mg/kg/day)

Target Organs

28-day Repeated

Dose
Rat Oral

Data not

available

90-day Repeated

Dose
Rat Oral

Data not

available

Carcinogenicity Mouse Oral
Data not

available

Mechanistic Toxicology
The toxicity of aldehydes is generally attributed to their high reactivity, leading to the formation

of adducts with cellular macromolecules such as proteins and DNA.[3][5] This can result in

enzyme inactivation, disruption of cellular signaling, and genotoxicity.
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Cytotoxicity
Aldehydes are known to be cytotoxic.[4] The cytotoxic effects of MHPG-aldehyde would likely

be concentration-dependent and could involve mechanisms such as:

Oxidative Stress: Aldehyde metabolism can generate reactive oxygen species (ROS),

leading to oxidative stress and cellular damage.[8]

Mitochondrial Dysfunction: Aldehydes can impair mitochondrial function, leading to

decreased ATP production and the initiation of apoptosis.

Protein Adduction: The aldehyde group can react with amino acid residues in proteins,

leading to protein cross-linking and loss of function.[3]

Genotoxicity
Many aldehydes are genotoxic, meaning they can damage DNA.[3][5] Potential genotoxic

effects of MHPG-aldehyde could include:

DNA Adduct Formation: The aldehyde group can react with DNA bases, forming DNA

adducts that can lead to mutations if not repaired.[5]

DNA Cross-linking: Aldehydes can induce both DNA-protein and DNA-DNA cross-links,

which can interfere with DNA replication and transcription.[3]

Table 4: Genotoxicity Profile - Illustrative Data

Assay Test System Result

Ames Test (Bacterial Reverse

Mutation)
S. typhimurium Data not available

In vitro Chromosomal

Aberration
Human lymphocytes Data not available

In vivo Micronucleus Test Mouse bone marrow Data not available

Signaling Pathways
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Aldehydes are known to modulate various cellular signaling pathways, often as a consequence

of their reactivity and the induction of cellular stress. While specific data for MHPG-aldehyde is

lacking, the following pathways are likely to be affected based on general aldehyde toxicology.

Oxidative Stress Response Pathways
The generation of ROS by aldehydes can activate signaling pathways involved in the cellular

response to oxidative stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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